Cas no 38391-86-5 (2-Butynedioic acid, monoethyl ester)

• Product Name: 2-Butynedioic acid, monoethyl ester
• CAS No: 38391-86-5
• MF: C₆H₅O₄
• MW: 141.101502180099
• CID: 292284
• PubChem ID: 71360575
• Update Time: 2025-04-19

2-Butynedioic acid, monoethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butynedioic acid, monoethyl ester
• 4-ethoxy-4-oxobut-2-ynoate
• DTXSID90784362
• KXFBGXZEKANBLZ-UHFFFAOYSA-M
• Ethyl acetylenedicarboxylate
• 2-Butynedioic acid, 1-ethyl ester
• 38391-86-5

• Inchi： 1S/C6H6O4/c1-2-10-6(9)4-3-5(7)8/h2H2,1H3,(H,7,8)/p-1
• InChI Key： KXFBGXZEKANBLZ-UHFFFAOYSA-M
• SMILES： O(C(C#CC(=O)[O-])=O)CC

Computed Properties

• Exact Mass: 141.01875
• Monoisotopic Mass: 141.01878364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43